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Compound of Interest

Compound Name: Benzofuran-2-carboxylic acid

Cat. No.: B160394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the mass spectrometry fragmentation pattern of

benzofuran-2-carboxylic acid, a key structural motif in many biologically active molecules.

Understanding the fragmentation of this compound is crucial for its identification, structural

elucidation, and metabolic studies in drug discovery and development. This document presents

experimental data, proposes fragmentation pathways, and compares its mass spectral

behavior to related compounds to provide a comprehensive analytical resource.

Overview of Mass Spectrometry Fragmentation
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ions. In electron ionization (EI) mass spectrometry, a molecule is bombarded with

high-energy electrons, causing it to ionize and fragment. The resulting fragmentation pattern is

a unique fingerprint of the molecule's structure.

Benzofuran-2-carboxylic acid (C₉H₆O₃, molecular weight: 162.14 g/mol ) exhibits a

characteristic fragmentation pattern under EI-MS, which can be rationalized by the stability of

the benzofuran ring system and the lability of the carboxylic acid group.

Experimental Data
The following table summarizes the key mass spectral data for benzofuran-2-carboxylic acid,

benzoic acid, and benzofuran under electron ionization conditions. This comparative data
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highlights the influence of the fused furan ring and the carboxylic acid group on the

fragmentation process.

Compound
Molecular Ion (M⁺•)

(m/z)
Base Peak (m/z)

Key Fragment Ions

(m/z) and their

Relative Intensities

Benzofuran-2-

carboxylic acid
162 118

162 (M⁺•, 85%), 145

(15%), 118 (100%),

90 (20%), 89 (30%),

63 (15%)

Benzoic acid 122 105

122 (M⁺•, 80%), 105

(100%), 77 (60%), 51

(30%)[1][2]

Benzofuran 118 118

118 (M⁺•, 100%), 90

(15%), 89 (25%), 63

(10%)[3]

Proposed Fragmentation Pathway of Benzofuran-2-
carboxylic Acid
The fragmentation of benzofuran-2-carboxylic acid is initiated by the ionization of the

molecule to form the molecular ion (M⁺•) at m/z 162. The major fragmentation pathways are

outlined below and illustrated in the diagram.

Loss of a Hydroxyl Radical (•OH): The molecular ion can lose a hydroxyl radical from the

carboxylic acid group to form an acylium ion at m/z 145.

Decarboxylation (Loss of CO₂): A significant fragmentation pathway involves the loss of a

neutral carbon dioxide molecule, leading to the formation of the benzofuran radical cation at

m/z 118. This fragment is often the base peak, indicating its high stability.

Fragmentation of the Benzofuran Ring: The benzofuran fragment at m/z 118 can undergo

further fragmentation. The loss of carbon monoxide (CO) results in the formation of a C₇H₆⁺•

ion at m/z 90. Subsequent loss of a hydrogen atom can lead to the ion at m/z 89.
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Fragmentation of the benzene ring can also lead to smaller fragments, such as the ion at m/z

63.

Benzofuran-2-carboxylic acid
(m/z 162)

[M - •OH]⁺
(m/z 145)- •OH

[M - CO₂]⁺•
Benzofuran
(m/z 118)

- CO₂

[M - CO₂ - CO]⁺•
(m/z 90)

- CO [M - CO₂ - CO - H]⁺
(m/z 89)

- H•

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of benzofuran-2-carboxylic acid.

Comparative Analysis
Benzofuran-2-carboxylic acid vs. Benzoic acid: The primary fragmentation of benzoic acid

involves the loss of a hydroxyl radical to form the stable benzoyl cation (m/z 105) as the

base peak.[1][2] Subsequent loss of CO yields the phenyl cation (m/z 77).[1][2] In contrast,

the most prominent fragmentation for benzofuran-2-carboxylic acid is the loss of CO₂,

leading to the stable benzofuran cation (m/z 118) as the base peak. This highlights the

influence of the fused furan ring in stabilizing the resulting radical cation.

Benzofuran-2-carboxylic acid vs. Benzofuran: The mass spectrum of benzofuran is

dominated by the molecular ion at m/z 118, which is also the base peak, indicating the high

stability of the aromatic heterocyclic system.[3] The fragmentation pattern of benzofuran-2-
carboxylic acid below m/z 118 is very similar to that of benzofuran itself, confirming that the

initial loss of CO₂ from the parent molecule leads to the formation of the benzofuran radical

cation, which then fragments further.

Experimental Protocols
While a specific experimental protocol for the provided spectrum of benzofuran-2-carboxylic
acid is not detailed in the public databases, a general procedure for obtaining an electron

ionization mass spectrum is as follows:
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Sample Preparation: A small amount of the solid benzofuran-2-carboxylic acid is dissolved in

a volatile solvent such as methanol or dichloromethane to a concentration of approximately 1

mg/mL.

Mass Spectrometry Analysis:

Instrumentation: A gas chromatograph-mass spectrometer (GC-MS) or a direct insertion

probe on a mass spectrometer can be used.

Ionization Mode: Electron Ionization (EI).

Electron Energy: Typically 70 eV.

Ion Source Temperature: 200-250 °C.

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Magnetic Sector.

Scan Range: m/z 40-400.

For GC-MS analysis, a suitable capillary column (e.g., a non-polar column like DB-5ms) would

be used with a temperature program to ensure the elution of the compound. The sample is

injected into the hot injector of the GC, where it is vaporized and carried by a carrier gas

(usually helium) into the mass spectrometer.

Conclusion
The mass spectrometry fragmentation of benzofuran-2-carboxylic acid is characterized by a

prominent molecular ion and a dominant fragment corresponding to the loss of carbon dioxide.

The stability of the resulting benzofuran radical cation governs the primary fragmentation

pathway. Comparison with benzoic acid and benzofuran reveals the distinct influence of the

carboxylic acid group and the fused furan ring on the fragmentation process. This guide

provides a foundational understanding for researchers working with benzofuran-containing

compounds, aiding in their identification and structural characterization.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_Mass_Spectrometry_Fragmentation_Patterns_of_Carboxylic_Acids.pdf
https://www.docbrown.info/page06/spectra2/benzoic-acid-ms.htm
https://www.docbrown.info/page06/spectra2/benzoic-acid-ms.htm
https://www.docbrown.info/page06/spectra2/benzoic-acid-ms.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C271896&Mask=200
https://www.benchchem.com/product/b160394#mass-spectrometry-fragmentation-of-benzofuran-2-carboxylic-acid
https://www.benchchem.com/product/b160394#mass-spectrometry-fragmentation-of-benzofuran-2-carboxylic-acid
https://www.benchchem.com/product/b160394#mass-spectrometry-fragmentation-of-benzofuran-2-carboxylic-acid
https://www.benchchem.com/product/b160394#mass-spectrometry-fragmentation-of-benzofuran-2-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

